Cas no 923693-56-5 (2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid)

• Product Name: 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid
• CAS No: 923693-56-5
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD08444747
• CID: 5226714
• Update Time: 2026-03-07

2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-propanoic acid, α,α-diethyl-
• 2-((1h-Benzo[d]imidazol-2-yl)methyl)-2-ethylbutanoic acid
• 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid

• MDL： MFCD08444747
• Inchi： 1S/C14H18N2O2/c1-3-14(4-2,13(17)18)9-12-15-10-7-5-6-8-11(10)16-12/h5-8H,3-4,9H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： ZHYFUCWUPRPUDQ-UHFFFAOYSA-N
• SMILES： C(CC)(CC)(C(=O)O)CC1=NC2=CC=CC=C2N1

Additional information on 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid

Comprehensive Overview of 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid (CAS No. 923693-56-5)

The compound 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid, identified by its CAS number 923693-56-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of benzodiazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. Its molecular structure combines a benzodiazole core with an ethylbutanoic acid side chain, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for benzodiazole-based compounds has surged due to their potential in drug discovery and development. The 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid is no exception, as its structural features suggest possible interactions with biological targets. Researchers are particularly interested in its pharmacokinetic properties, such as solubility, stability, and bioavailability, which are critical for therapeutic applications. These properties are often discussed in forums and publications focusing on medicinal chemistry and drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 923693-56-5 involves multi-step organic reactions, including condensation and functional group transformations. The compound's synthetic route is a topic of interest for chemists aiming to optimize yield and purity. Discussions around green chemistry and sustainable synthesis methods often highlight the importance of minimizing waste and using eco-friendly reagents in the production of such compounds.

The 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid also finds relevance in material science, particularly in the development of organic electronic materials. Its conjugated system and potential for charge transport make it a candidate for use in OLEDs (organic light-emitting diodes) and other optoelectronic devices. This application aligns with the growing trend of sustainable technology and the search for alternatives to traditional inorganic materials.

In the context of analytical chemistry, the characterization of 923693-56-5 relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the compound's identity and purity, which are critical for both research and industrial applications. The compound's spectroscopic data is often shared in scientific databases, aiding in the reproducibility of studies.

Another area of interest is the structure-activity relationship (SAR) of 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid. By modifying its functional groups, researchers can explore its potential as a lead compound for new therapeutics. This approach is particularly relevant in the era of personalized medicine, where tailored treatments are becoming increasingly important.

Environmental and toxicological studies of CAS No. 923693-56-5 are also gaining attention. As regulatory bodies emphasize the importance of chemical safety, understanding the compound's ecotoxicity and biodegradability is crucial. These studies are often linked to broader discussions about responsible innovation and the circular economy in the chemical industry.

In summary, 2-(1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid (923693-56-5) is a versatile compound with significant potential across multiple disciplines. Its applications in pharmaceuticals, materials science, and analytical chemistry make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovation and sustainability in chemistry.